(2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester

Catalog No.
S520026
CAS No.
872045-91-5
M.F
C22H31FN4O4
M. Wt
434.5
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3...

CAS Number

872045-91-5

Product Name

(2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester

IUPAC Name

tert-butyl N-[2-[7-[2-(4-cyano-2-fluorophenoxy)ethyl]-9-oxa-3,7-diazabicyclo[3.3.1]nonan-3-yl]ethyl]carbamate

Molecular Formula

C22H31FN4O4

Molecular Weight

434.5

InChI

InChI=1S/C22H31FN4O4/c1-22(2,3)31-21(28)25-6-7-26-12-17-14-27(15-18(13-26)30-17)8-9-29-20-5-4-16(11-24)10-19(20)23/h4-5,10,17-18H,6-9,12-15H2,1-3H3,(H,25,28)

InChI Key

BLLNYXOLLAVTRF-HDICACEKSA-N

SMILES

CC(C)(C)OC(=O)NCCN1CC2CN(CC(C1)O2)CCOC3=C(C=C(C=C3)C#N)F

Solubility

Soluble in DMSO, not in water

Synonyms

AZD-1305; AZD 1305; AZD1305; UNII-CZO834LXQM;

Description

The exact mass of the compound (2-{7-[2-(4-Cyano-2-fluoro-phenoxy)-ethyl]-9-oxa-3,7-diaza-bicyclo[3.3.1]non-3-yl}-ethyl)-carbamic acid tert-butyl ester is 434.23293 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO, not in water. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2

Exact Mass

434.23293

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Wikipedia

AZD1305

Dates

Modify: 2024-01-05
1: Sigfridsson K, Lundqvist R, Ohlson K. Preformulation evaluation of AZD1305, an oxabispidine intended for oral and intravenous treatment. Drug Dev Ind Pharm. 2012 Jan;38(1):19-31. doi: 10.3109/03639045.2011.589452. Epub 2011 Jun 27. PubMed PMID: 21707325.
2: Johnson DM, de Jong MM, Crijns HJ, Carlsson LG, Volders PG. Reduced ventricular proarrhythmic potential of the novel combined ion-channel blocker AZD1305 versus dofetilide in dogs with remodeled hearts. Circ Arrhythm Electrophysiol. 2012 Feb;5(1):201-9. doi: 10.1161/CIRCEP.111.963025. Epub 2011 Nov 11. PubMed PMID: 22080293.

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